methyl 5-((N-(2,5-diaza-2-methyl-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)carbamoyl)amino)-3-(methoxycarbonyl)benzoate

• IUPAC Name: dimethyl 5-[(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)carbamoylamino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C27H24N4O6/c1-31-21-12-8-7-11-20(21)22(16-9-5-4-6-10-16)29-23(24(31)32)30-27(35)28-19-14-17(25(33)36-2)13-18(15-19)26(34)37-3/h4-15,23H,1-3H3,(H2,28,30,35)
• InChI Key: VJZTZSKADUFFQB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=NC(C1=O)NC(=O)NC3=CC(=CC(=C3)C(=O)OC)C(=O)OC)C4=CC=CC=C4
• Molecular Formula: C27H24N4O6
• Molecular Weight: 500.5 g/mol

Description

Methyl 5-((N-(2,5-diaza-2-methyl-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)carbamoyl)amino)-3-(methoxycarbonyl)benzoate is a useful research compound. Its molecular formula is C27H24N4O6 and its molecular weight is 500.511. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications and Chemical Reactivity

Research highlights the synthesis and reactivity of complex molecules through reactions involving penicillin-derived thiazoloazetidinones, showcasing the potential for creating tricyclic products and investigating their structural properties through X-ray crystal structure determination (Mara et al., 1982). These studies offer insights into the synthetic pathways that can be applied to similar complex molecules for generating novel cyclic structures with potential therapeutic applications.

Structural Analysis and Molecular Design

Investigations into the structural aspects of complex molecules are crucial for understanding their potential applications. Studies on the synthesis and X-ray crystal structure analysis of molecules containing methoxycarbonyl phenyl groups provide essential data for molecular design, facilitating the development of compounds with desired physical and chemical properties (Moser et al., 2005). These findings are valuable for designing molecules for specific scientific research applications, including drug discovery and material science.

Potential Therapeutic Applications

While the focus is on excluding direct drug use and dosage information, the underlying research often explores the foundational chemistry enabling the discovery of novel therapeutic agents. For example, the synthesis of carbon-11-labeled compounds for potential PET radiotracers (Gao et al., 2018) demonstrates the application of complex molecular synthesis in developing tools for medical imaging, potentially aiding in the diagnosis of diseases like Alzheimer's.